![molecular formula C11H13BrN2O2 B1284951 1-(5-Bromopyridin-2-yl)piperidine-4-carboxylic acid CAS No. 954570-88-8](/img/structure/B1284951.png)
1-(5-Bromopyridin-2-yl)piperidine-4-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“1-(5-Bromopyridin-2-yl)piperidine-4-carboxylic acid” is a chemical compound with the molecular formula C11H13BrN2O2 and a molecular weight of 285.14 .
Molecular Structure Analysis
The InChI code for “1-(5-Bromopyridin-2-yl)piperidine-4-carboxylic acid” is 1S/C11H13BrN2O2/c12-9-1-2-10 (13-7-9)14-5-3-8 (4-6-14)11 (15)16/h1-2,7-8H,3-6H2, (H,15,16) . This code provides a detailed description of the molecule’s structure, including the arrangement of atoms and bonds.Scientific Research Applications
Chemical Synthesis
“1-(5-Bromopyridin-2-yl)piperidine-4-carboxylic acid” is a chemical compound with the CAS Number: 954570-88-8 . It is often used in the synthesis of other complex molecules. Its bromine atom makes it a good candidate for cross-coupling reactions, which are widely used in the synthesis of pharmaceuticals and fine chemicals .
Drug Discovery
Piperidine derivatives, such as “1-(5-Bromopyridin-2-yl)piperidine-4-carboxylic acid”, are utilized in various ways in the field of drug discovery . They have been found to exhibit a range of biological activities, including anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-Alzheimer, antipsychotic and/or anticoagulant properties .
Pharmacological Applications
The piperidine nucleus is a key structural component in a variety of pharmacologically active compounds . Therefore, “1-(5-Bromopyridin-2-yl)piperidine-4-carboxylic acid” could potentially be used in the development of new drugs with improved pharmacological profiles .
Mechanism of Action
The mechanism of action for “1-(5-Bromopyridin-2-yl)piperidine-4-carboxylic acid” is not specified in the available resources. The mechanism of action for a compound typically depends on its intended use, such as whether it’s designed to interact with biological systems or participate in chemical reactions .
properties
IUPAC Name |
1-(5-bromopyridin-2-yl)piperidine-4-carboxylic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13BrN2O2/c12-9-1-2-10(13-7-9)14-5-3-8(4-6-14)11(15)16/h1-2,7-8H,3-6H2,(H,15,16) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UZHCKHPUYLVRFG-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(=O)O)C2=NC=C(C=C2)Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13BrN2O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00588616 |
Source
|
Record name | 1-(5-Bromopyridin-2-yl)piperidine-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00588616 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
285.14 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(5-Bromopyridin-2-yl)piperidine-4-carboxylic acid | |
CAS RN |
954570-88-8 |
Source
|
Record name | 1-(5-Bromopyridin-2-yl)piperidine-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00588616 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-(5-bromopyridin-2-yl)piperidine-4-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.